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Compound of Interest

Ethyl 2-
Compound Name: (hydroxymethyl)cyclopropanecarb
oxylate
\ v

For researchers, scientists, and professionals in drug development, the responsible
management and disposal of chemical waste are paramount for ensuring laboratory safety and
environmental protection. Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate, a reagent
utilized in various synthetic applications, requires meticulous handling and adherence to
specific disposal protocols to mitigate potential risks. This guide provides an essential
operational and disposal plan, offering procedural, step-by-step instructions for its proper
management.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is crucial to handle Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate with the appropriate personal protective
equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles,
and a laboratory coat. All handling operations should be performed in a well-ventilated area,
ideally within a fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

While a comprehensive Safety Data Sheet (SDS) with detailed quantitative disposal limits for
Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate is not consistently available across all
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suppliers, the following table summarizes key hazard and physical property data to inform safe
disposal practices. This information is aggregated from various sources for related compounds
and should be used as a guideline in conjunction with the specific SDS provided by your
supplier.

Property Value Source

H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye
GHS Hazard Statements S i [1]
irritation. H332: Harmful if
inhaled. H335: May cause

respiratory irritation.

Molecular Formula C7H1203 [2]
Molecular Weight ~144.17 g/mol [2]
Appearance Light yellow liquid [3]
- _ 129-133°C/264.2-271.4°F
Boiling Point/Range [3]
@ 760 mmHg
Flash Point 18 °C/64.4 °F [3]
Solubility No information available [3]

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate must always be
conducted in strict accordance with local, state, and federal regulations. The following is a
general procedural guide based on established best practices for chemical waste
management.

Step 1: Waste Characterization and Segregation

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[3]
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e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification.[3]

» Do not mix Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate with other waste streams
unless explicitly permitted by your institution's waste management guidelines.

Step 2: Container Selection and Labeling

Use only compatible, screw-top chemical glassware or plasticware for waste collection.[4]
Avoid using food or beverage containers.[4]

The container must be in good condition, with no cracks or leaks, and have a securely fitting
lid.[4]

Affix a hazardous waste label to the container as soon as waste is first added.[4]

The label must be filled out completely and legibly, including the full chemical name ("Ethyl
2-(hydroxymethyl)cyclopropanecarboxylate"), concentration, and any other components
in the waste mixture.[4] Do not use abbreviations or chemical formulas.[4]

Step 3: Accumulation and Storage
Keep the waste container tightly closed except when adding waste.[3]

Store the container in a designated satellite accumulation area that is at or near the point of
generation and under the control of the operator.

The storage area should be a well-ventilated space, away from heat, sparks, and open
flames.[3]

If you accumulate more than 55 gallons of waste or one quart of acutely hazardous waste,
you must immediately contact your institution's Environmental Health & Safety (EHS)
department.[5]

Step 4: Request for Disposal

e Once the waste container is full, or if you no longer generate this waste stream, submit a
request for chemical waste disposal to your institution's EHS or equivalent department.[4][5]
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» Follow your institution's specific procedures for requesting a pickup, which may involve an
online form or a specific contact person.[4]

Step 5: Entrust to a Licensed Professional

e The final disposal of the chemical waste must be entrusted to a licensed waste disposal
company.[6] Your institution's EHS department will manage this process.

» Never dispose of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate down the sanitary
sewer or in the regular trash.[5]

Experimental Workflow and Disposal Logic

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate.
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Caption: Disposal workflow for Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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